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molecular formula C9H12N4O3 B8625772 2-Nitro-5-(oxetan-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

2-Nitro-5-(oxetan-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

Cat. No. B8625772
M. Wt: 224.22 g/mol
InChI Key: BTGYILFJZUQVGS-UHFFFAOYSA-N
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Patent
US08754077B2

Procedure details

A mixture of 2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine 124d (238 mg, 1.40 mmol), oxetan-3-one (252 mg, 3.5 mmol), NaBH3CN (260 mg, 4.2 mmol), and zinc chloride (567 mg, 4.2 mmol) in methanol (10 mL) was stirred at 50° C. for 6 hours. The mixture was added to water and extracted with dichloromethane three times. The combined organic layer was concentrated under reduced pressure and the residue was purified by silica-gel column chromatography eluting with 50:1 dichloromethane/methanol to afford 155a (200 mg, 64%). MS: [M+H]+ 225.3
Name
2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
Quantity
238 mg
Type
reactant
Reaction Step One
Name
oxetan-3-one
Quantity
252 mg
Type
reactant
Reaction Step One
Name
NaBH3CN
Quantity
260 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
zinc chloride
Quantity
567 mg
Type
catalyst
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
155a
Yield
64%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:12]=[C:7]2[CH2:8][NH:9][CH2:10][CH2:11][N:6]2[N:5]=1)([O-:3])=[O:2].[O:13]1[CH2:16][C:15](=O)[CH2:14]1.[BH3-]C#N.[Na+].O>CO.[Cl-].[Zn+2].[Cl-]>[N+:1]([C:4]1[CH:12]=[C:7]2[CH2:8][N:9]([CH:15]3[CH2:16][O:13][CH2:14]3)[CH2:10][CH2:11][N:6]2[N:5]=1)([O-:3])=[O:2] |f:2.3,6.7.8|

Inputs

Step One
Name
2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
Quantity
238 mg
Type
reactant
Smiles
[N+](=O)([O-])C1=NN2C(CNCC2)=C1
Name
oxetan-3-one
Quantity
252 mg
Type
reactant
Smiles
O1CC(C1)=O
Name
NaBH3CN
Quantity
260 mg
Type
reactant
Smiles
[BH3-]C#N.[Na+]
Name
methanol
Quantity
10 mL
Type
solvent
Smiles
CO
Name
zinc chloride
Quantity
567 mg
Type
catalyst
Smiles
[Cl-].[Zn+2].[Cl-]
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
was stirred at 50° C. for 6 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane three times
CONCENTRATION
Type
CONCENTRATION
Details
The combined organic layer was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica-gel column chromatography
WASH
Type
WASH
Details
eluting with 50:1 dichloromethane/methanol

Outcomes

Product
Details
Reaction Time
 6 h
Name
155a
Type
product
Smiles
[N+](=O)([O-])C1=NN2C(CN(CC2)C2COC2)=C1
Measurements
Type Value Analysis
AMOUNT: MASS 200 mg
YIELD: PERCENTYIELD 64%
YIELD: CALCULATEDPERCENTYIELD 63.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.